N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C14H15N3O4S/c18-14(15-13-7-10-21-16-13)11-3-5-12(6-4-11)22(19,20)17-8-1-2-9-17/h3-7,10H,1-2,8-9H2,(H,15,16,18)
• InChI Key: PQTBUTQPDZNCQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NOC=C3
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer cell growth and survival. Specifically, N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A has been found to inhibit the activity of several enzymes involved in the PI3K/Akt/mTOR signaling pathway, which is known to be dysregulated in many types of cancer.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A has been found to exhibit several other biochemical and physiological effects. These include anti-inflammatory activity, neuroprotective effects, and the ability to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for further research in the field of cancer therapeutics. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A. One area of interest is the development of more efficient synthesis methods for this compound, which could help to facilitate further research. Additionally, there is a need for further studies to elucidate the mechanism of action of N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A and to identify potential molecular targets for this compound. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound in human subjects.

Synthesis Methods

The synthesis of N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A involves the reaction of 3-isoxazolecarboxylic acid with 4-(1-pyrrolidinylsulfonyl)benzoyl chloride in the presence of a base. The resulting compound is then purified through column chromatography to yield the final product.

Scientific Research Applications

N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia.